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Compound of Interest

Methyl 3-
Compound Name:
hydroxycyclobutanecarboxylate

CAS No.: 4934-99-0

Cat. No.: B3415943

Get Quote

Executive Summary

Methyl 3-hydroxycyclobutanecarboxylate (M3HC) acts as a critical building block for
rigidified analogs in medicinal chemistry. While chemically stable at ambient conditions, the
molecule possesses significant latent potential energy due to cyclobutane ring strain (~26.3
kcal/mol).

Critical Stability Finding: M3HC is thermally stable up to approximately 100°C but exhibits
onset of decomposition at higher temperatures, driven by [2+2] cycloreversion and dehydration
pathways. Purification must be conducted via high-vacuum distillation to maintain process
integrity.

Physicochemical Baseline

Understanding the thermal behavior requires a baseline of the molecule's inherent physical
properties.
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Property Value Note

) Stereochemistry affects crystal
63485-50-7 (cis) / 63485-51-8 _ o
CAS Number (t ) packing but liquid phase
rans
stability is similar.

Low MW facilitates volatility but

Molecular Weight 130.14 g/mol ) T
requires vacuum for distillation.
Theoretical only.

Boiling Point ~190°C (760 mmHg) Decomposition likely precedes
boiling at atm pressure.

] Combustible.[1] Requires

Flash Point 76°C ) )
grounding during transfer.
Denser than water; distinct

Density 1.232 g/mL phase separation in aqueous
workups.
Refrigeration prevents slow

Storage 2-8°C oligomerization/transesterificati

on.

Thermal Decomposition Analysis
The thermal instability of M3HC is not random; it is dictated by the release of ring strain and the

reactivity of the

-hydroxy ester motif.

Primary Decomposition Mechanism: [2+2]
Cycloreversion

At elevated temperatures (>140°C), the cyclobutane ring undergoes a concerted [2+2]
cycloreversion (retro-cycloaddition). This is the dominant failure mode during atmospheric
distillation.

e Mechanism: The bond between C2-C3 and C4-C1 cleaves, driven by the release of ~26
kcal/mol of ring strain.
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e Products: The ring splits into Methyl Acrylate and Vinyl Alcohol (which immediately
tautomerizes to Acetaldehyde).

Secondary Mechanism: Dehydration

The secondary hydroxyl group at position 3 is prone to elimination.
e Mechanism: Acid-catalyzed or thermal elimination of water.

» Barrier: Formation of a cyclobutene ring introduces immense angle strain, making this
pathway less favorable than ring opening unless acidic impurities are present.

Visualization of Decomposition Pathways

The following diagram illustrates the competing thermal degradation pathways.
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Transition State
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Click to download full resolution via product page

Figure 1: Thermal decomposition pathways.[2][3] The solid line represents the primary thermal
risk (ring opening), while the dashed line represents acid-catalyzed dehydration.

Experimental Protocols for Stability Assessment

As a researcher, you must validate the stability of your specific lot, as trace acid impurities from
synthesis (e.g., epichlorohydrin route) can catalyze decomposition.

Differential Scanning Calorimetry (DSC) Protocol
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Objective: Determine the Onset Temperature (

) of decomposition.[4]

Sample Prep: Weigh 2-5 mg of M3HC into a high-pressure gold-plated crucible (to contain
volatile decomposition products).

* Reference: Empty gold-plated crucible.
o Atmosphere: Nitrogen purge (50 mL/min).
e Ramp: Heat from 25°C to 300°C at 5°C/min.
e Analysis:
o Look for an endotherm ~190°C (Boiling) only if the pan leaks.

o Critical Signal: Look for an exotherm starting >140°C. This indicates ring strain
release/decomposition.

o Pass Criteria: No significant exotherms below 100°C.

Safe Purification: Vacuum Distillation Workflow

Objective: Purify M3HC without triggering thermal ring opening.

The Golden Rule: Never heat M3HC above 110°C during purification.
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Step Action Technical Rationale
1 Set Use a short-path distillation Minimizes residence time of
. Setu
P head with a Vigreux column. the hot vapor.
Apply high vacuum (<5 mmHg  Reduces boiling point from
2. Vacuum

is mandatory).

~190°C to < 80°C.

] o Prevents superheating and
o Use a vigorous magnetic stir _ _
3. Stirring ) "bumping" which causes
bar or capillary bubbler. )
localized hotspots.

) Use an oil bath set to max Provides a thermal safety
4. Heating

100°C. buffer against decomposition.

) o Prevents re-evaporation of the
5. Collection Cool the receiving flask to 0°C. ) )
product into the vacuum line.

Handling and Storage Directives
Storage

e Temperature: Store at 2°C to 8°C.

o Atmosphere: Blanket with Argon or Nitrogen. Oxygen can form peroxides at the secondary
alcohol position or cleave the strained ring over long durations.

o Container: Amber glass to prevent UV-initiated radical ring opening.

Safety (HSE)

¢ GHS Classification: Skin Irrit. 2 (H315), Eye Irrit. 2A (H319).
o PPE: Nitrile gloves and safety glasses are sufficient.

o Spill Cleanup: Absorb with vermiculite. Do not use acidic absorbents (like certain clays) as
they may generate heat via acid-catalyzed rearrangement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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